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Compound of Interest

Compound Name: Trimethylammonium chloride-15N

Cat. No.: B15571459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Trimethylammonium chloride-
15N and related isotopically labeled compounds. It covers their chemical properties, synthesis,

and significant roles in biomedical research, particularly in the study of metabolic pathways and

as internal standards for quantitative analysis.

Core Quantitative Data
The following table summarizes the key quantitative data for a commercially available, related

compound, Tetramethylammonium-15N chloride.
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Property Value Reference

CAS Number 287476-08-8 [1]

Linear Formula (CH₃)₄¹⁵N⁺Cl⁻ [1]

Molecular Weight 110.59 [1]

Isotopic Purity 98 atom % ¹⁵N [1]

Physical Form Solid [1]

Melting Point >300 °C [1]

SMILES String [Cl-].C--INVALID-LINK--(C)C [1]

InChI Key
OKIZCWYLBDKLSU-

LJJZSEGWSA-M
[1]

Biological Significance and Signaling Pathways
Trimethylammonium chloride and its derivatives are precursors to the biologically significant

molecule trimethylamine (TMA). In the gut, microbial metabolism of dietary compounds like

choline and L-carnitine produces TMA.[2] TMA is then absorbed and transported to the liver,

where it is oxidized by flavin-containing monooxygenases (FMOs), primarily FMO3, to form

trimethylamine N-oxide (TMAO).[3][4]

Elevated levels of TMAO have been linked to an increased risk of cardiovascular diseases

(CVD), including atherosclerosis, heart failure, and hypertension.[2][5][6][7] The pathological

effects of TMAO are mediated through the activation of several inflammatory signaling

pathways.

Key Signaling Pathways Involving TMAO:
NF-κB Signaling Pathway: TMAO can activate the nuclear factor-κB (NF-κB) pathway in

vascular endothelial and smooth muscle cells. This leads to the upregulation of inflammatory

genes and the expression of adhesion molecules, promoting vascular inflammation and the

development of atherosclerosis.[4][8]
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NLRP3 Inflammasome Pathway: TMAO has been shown to activate the NOD-like receptor

family, pyrin domain containing 3 (NLRP3) inflammasome, leading to the production of pro-

inflammatory cytokines like IL-1β and IL-18, which contribute to inflammatory responses in

cardiovascular tissues.[6][8][9]

PERK Signaling Pathway (Unfolded Protein Response): TMAO can act as a ligand for the

protein kinase R-like endoplasmic reticulum kinase (PERK), a key component of the

unfolded protein response (UPR).[3] Activation of the PERK pathway by TMAO can induce

endoplasmic reticulum stress, contributing to metabolic dysfunction.[3][6]
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Click to download full resolution via product page

TMAO Metabolic and Signaling Pathway.

Experimental Protocols
Synthesis of Trimethylammonium chloride
A common laboratory synthesis of trimethylammonium hydrochloride involves the reaction of

technical grade ammonium chloride with paraformaldehyde.

Materials:

Ammonium chloride

Paraformaldehyde

5-L round-bottomed flask

Reflux condenser

Oil bath

Sodium hydroxide

Hydrochloric acid

Procedure:

Thoroughly mix 500 g (9.35 moles) of ammonium chloride and 1330 g (14.8 moles) of

paraformaldehyde in a 5-L round-bottomed flask fitted with a long reflux condenser.[10]

Gradually heat the mixture using an oil bath. Liquefaction and a vigorous evolution of carbon

dioxide will begin between 85° and 105°C.[10]

Remove the heat source if the reaction becomes too violent and allow it to proceed until the

gas evolution subsides.[10]

Reapply heat and raise the temperature to approximately 160°C until the evolution of carbon

dioxide ceases (approximately 2.5 to 3.5 hours).[10]
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To isolate the trimethylamine hydrochloride, treat the reaction mixture with sodium hydroxide

and distill the liberated free amine into hydrochloric acid.[10]

The trimethylamine hydrochloride can then be crystallized from the acidic solution.[10]

For the synthesis of Trimethylammonium chloride-15N, ¹⁵N-labeled ammonium chloride

would be used as the starting material.

Quantification of Trimethylamine N-Oxide (TMAO) in
Biological Samples by Stable Isotope Dilution LC-MS/MS
This method provides a rapid, sensitive, and accurate quantification of TMAO in biological

matrices.[11]

Materials:

d9-TMAO (deuterated internal standard)

Biological matrix (e.g., plasma, serum, urine)

Acetonitrile

Formic acid

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Procedure:

Sample Preparation:

To a 50 µL aliquot of the biological sample, add 10 µL of the d9-TMAO internal standard

solution.

Precipitate proteins by adding 200 µL of acetonitrile.

Vortex the mixture and centrifuge to pellet the precipitated proteins.
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Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the dried extract in a suitable mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis:

Separate the analytes using a suitable C18 reverse-phase column with a gradient elution

of mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid).

Detect and quantify TMAO and d9-TMAO using multiple reaction monitoring (MRM) mode.

The precursor to product ion transitions are typically 76→58 for TMAO and 85→66 for d9-

TMAO.[11]

Quantification:

Construct a calibration curve by plotting the peak area ratio of TMAO to d9-TMAO against

the concentration of TMAO standards.

Determine the concentration of TMAO in the biological samples by interpolating their peak

area ratios from the calibration curve.
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Workflow for TMAO Quantification.
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15N-Labeling of Proteins for NMR and Mass
Spectrometry Studies
This protocol describes the general procedure for producing a ¹⁵N-labeled protein in E. coli for

structural and functional studies.

Materials:

E. coli expression strain (e.g., BL21(DE3))

Expression plasmid containing the gene of interest

M9 minimal medium

¹⁵NH₄Cl (as the sole nitrogen source)

Glucose (as the carbon source)

IPTG (isopropyl β-D-1-thiogalactopyranoside) for induction

Procedure:

Starter Culture: Grow a starter culture of the E. coli expression strain overnight in a rich

medium (e.g., LB broth).

Main Culture: Inoculate a larger volume of M9 minimal medium containing ¹⁵NH₄Cl as the

sole nitrogen source with the starter culture.

Induction: Grow the main culture at 37°C with shaking until the optical density at 600 nm

(OD₆₀₀) reaches 0.6-0.8. Induce protein expression by adding IPTG to a final concentration

of 0.5-1 mM.[12]

Harvesting: Continue to grow the culture for several hours at a reduced temperature (e.g.,

18-30°C) to enhance protein folding. Harvest the cells by centrifugation.[12]

Protein Purification: Lyse the cells and purify the ¹⁵N-labeled protein using standard

chromatography techniques (e.g., affinity, ion-exchange, size-exclusion chromatography).
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Analysis: The purified ¹⁵N-labeled protein can then be analyzed by NMR spectroscopy to

study its structure and dynamics, or by mass spectrometry for quantitative proteomics

studies.[13]
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Workflow for 15N-Labeling of Proteins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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